methyl 4,5-dimethoxy-2-[(tetrahydro-2-furanylcarbonyl)amino]benzoate

• IUPAC Name: methyl 4,5-dimethoxy-2-(oxolane-2-carbonylamino)benzoate
• InChI: InChI=1S/C15H19NO6/c1-19-12-7-9(15(18)21-3)10(8-13(12)20-2)16-14(17)11-5-4-6-22-11/h7-8,11H,4-6H2,1-3H3,(H,16,17)
• InChI Key: YHJHFHJHJBTVJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)C2CCCO2)OC
• Molecular Formula: C15H19NO6
• DSSTOX Substance ID: DTXSID201154204
• Molecular Weight: 309.31 g/mol
• CAS RN: 774589-88-7

Description

Methyl 4,5-dimethoxy-2-[(tetrahydro-2-furanylcarbonyl)amino]benzoate is a chemical compound. It is a derivative of benzoic acid, with additional functional groups such as methoxy, amino, and furanylcarbonyl attached to the benzene ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the reaction of {[4-(3,4-dimethoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}amine with diethyl oxalate was used to synthesize ethyl 2-({[4-(3,4-dimethoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}amino)-2-oxoacetate.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a benzene ring (from the “benzoate” part of the name), which is substituted with methoxy groups at the 4 and 5 positions, an amino group at the 2 position, and a tetrahydrofuran-2-carbonyl group also attached to the amino group.

Scientific Research Applications

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Now, let’s explore its unique applications in scientific research:

Anticancer Properties

Methyl 4,5-dimethoxy-2-[(tetrahydro-2-furanylcarbonyl)amino]benzoate exhibits promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. .

Anti-Inflammatory Effects

Studies suggest that this compound possesses anti-inflammatory properties. .

Neuroprotective Potential

Methyl 4,5-dimethoxy-2-[(tetrahydro-2-furanylcarbonyl)amino]benzoate has been investigated for its neuroprotective effects. It may enhance neuronal survival, reduce oxidative stress, and mitigate neurodegenerative processes. .

Analgesic Activity

The compound exhibits analgesic properties, potentially through modulation of pain pathways. .

Antibacterial and Antifungal Properties

Methyl 4,5-dimethoxy-2-[(tetrahydro-2-furanylcarbonyl)amino]benzoate shows activity against certain bacterial and fungal strains. .

Cardiovascular Applications

Preliminary studies indicate that the compound may have cardiovascular benefits. It could influence blood pressure regulation, vascular function, and platelet aggregation. .

Metabolic Disorders

Researchers have explored the impact of this compound on metabolic disorders such as diabetes and obesity. .

Drug Delivery Systems

Methyl 4,5-dimethoxy-2-[(tetrahydro-2-furanylcarbonyl)amino]benzoate’s unique structure makes it an interesting candidate for drug delivery systems. .

Mechanism of Action

The mechanism of action of this compound is not specified in the literature. Its effects would likely depend on the context in which it is used, such as the type of biological or chemical system it is introduced to.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, reactivity, and potential applications. Given its complex structure and functional groups, it could be of interest in various areas of organic chemistry.